N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride

• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]adamantane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C18H30N2O.ClH/c1-2-20-5-3-4-16(20)12-19-17(21)18-9-13-6-14(10-18)8-15(7-13)11-18;/h13-16H,2-12H2,1H3,(H,19,21);1H
• InChI Key: SEGBXPMFTCRCAH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)C23CC4CC(C2)CC(C4)C3.Cl
• Molecular Formula: C18H31ClN2O
• Molecular Weight: 326.9 g/mol

Description

N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride, also known as Memantine hydrochloride, is a medication used in the treatment of Alzheimer's disease. It belongs to a class of drugs known as NMDA receptor antagonists, which work by regulating the activity of glutamate, a neurotransmitter in the brain.

Mechanism of Action

N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride hydrochloride works by regulating the activity of glutamate, a neurotransmitter in the brain. It acts as a non-competitive NMDA receptor antagonist, which means it blocks the activity of the receptor without affecting the binding of glutamate. This mechanism of action helps to prevent the overstimulation of neurons, which can lead to cell death and neurodegeneration.
Biochemical and Physiological Effects
This compound hydrochloride has been shown to have a number of biochemical and physiological effects in the brain. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. Additionally, it has been shown to reduce the levels of oxidative stress and inflammation in the brain, which are thought to contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride hydrochloride for lab experiments is its well-established mechanism of action and safety profile. It has been extensively studied in clinical trials and has been shown to be well-tolerated by patients. Additionally, its ability to regulate the activity of glutamate makes it a valuable tool for studying the role of this neurotransmitter in various neurological disorders.
However, there are also limitations to the use of this compound hydrochloride in lab experiments. Its effects on other neurotransmitters and signaling pathways in the brain are not well-understood, which may limit its usefulness in certain studies. Additionally, its high cost and limited availability may make it difficult for some researchers to obtain.

Future Directions

There are several future directions for the use of N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride hydrochloride in scientific research. One area of interest is its potential use in combination therapies for Alzheimer's disease. It has been shown to enhance the effects of acetylcholinesterase inhibitors, which are another class of drugs used in the treatment of Alzheimer's disease.
Additionally, this compound hydrochloride may have potential applications in other neurological disorders such as epilepsy and stroke. Its ability to regulate the activity of glutamate may make it a valuable tool for studying the role of this neurotransmitter in these conditions.
Conclusion
In conclusion, this compound hydrochloride is a well-established medication used in the treatment of Alzheimer's disease. Its mechanism of action involves regulating the activity of glutamate, a neurotransmitter in the brain. It has been extensively studied for its therapeutic potential in Alzheimer's disease and has also been investigated for its potential use in other neurological disorders. While there are advantages and limitations to its use in lab experiments, it remains a valuable tool for studying the role of glutamate in the brain and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride hydrochloride involves the reaction of 1-adamantanecarboxylic acid with N-ethylpyrrolidine in the presence of thionyl chloride. The resulting product is then reacted with methylamine to form the desired compound. The synthesis method is well-established, and the purity of the final product can be confirmed using various analytical techniques such as HPLC and NMR spectroscopy.

Scientific Research Applications

N-[(1-ethyl-2-pyrrolidinyl)methyl]-1-adamantanecarboxamide hydrochloride hydrochloride has been extensively studied for its therapeutic potential in Alzheimer's disease. It has been shown to improve cognitive function and delay disease progression in patients with moderate to severe Alzheimer's disease. Additionally, it has been investigated for its potential use in other neurological disorders such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.